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Compound of Interest

Compound Name: AVG-233

Cat. No.: B10854417 Get Quote

As a potent, orally active RNA-dependent RNA polymerase (RdRp) inhibitor, AVG-233
represents a significant tool in respiratory syncytial virus (RSV) research.[1] Ensuring the safety

of laboratory personnel and the integrity of your experiments requires strict adherence to

proper handling and disposal protocols. This guide provides essential, immediate safety and

logistical information for researchers, scientists, and drug development professionals working

with AVG-233.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

AVG-233 in a laboratory setting. These recommendations are based on general best practices

for handling potent chemical compounds.[2][3][4]
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PPE Category Item Specification Rationale

Eye and Face Safety Glasses
ANSI Z87.1 approved,

with side shields.[2]

Protects against

splashes and airborne

particles.

Chemical Splash

Goggles

To be worn when

there is a higher risk

of splashing.

Provides a tighter seal

around the eyes for

enhanced protection.

Face Shield

To be worn in

conjunction with

safety glasses or

goggles.[2][5]

Offers full-face

protection from

splashes, especially

when handling larger

quantities or during

vigorous mixing.

Hand Gloves

Chemical-resistant

nitrile gloves are

generally

recommended.

Double-gloving may

be appropriate for

higher-risk

procedures.[2][3]

Protects against skin

contact and

absorption. The

specific glove material

should be chosen

based on the solvent

used with AVG-233.

Body Laboratory Coat

Long-sleeved,

preferably flame-

resistant.[3]

Protects skin and

personal clothing from

contamination.

Respiratory Respirator

An N95 respirator or

higher may be

necessary if there is a

risk of aerosolization

and the work is not

performed in a fume

hood.[3]

Prevents inhalation of

airborne particles. A

risk assessment

should determine the

need for respiratory

protection.
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Footwear Closed-toe Shoes

Sturdy, non-slip shoes

that fully cover the

feet.[3]

Protects against spills

and dropped objects.

Experimental Protocols: Handling and Disposal
Workflow
The following diagram outlines the standard operating procedure for the safe handling and

disposal of AVG-233. Adherence to this workflow is critical to minimize exposure and prevent

contamination.
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Figure 1. Workflow for Safe Handling and Disposal of AVG-233.
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Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store AVG-233 in a cool, dry, and well-ventilated area, away from incompatible materials.

The supplier recommends storage at -20°C for one month or -80°C for six months when in

solid form.[1]

Handling Procedures:

Preparation: Before handling AVG-233, ensure you are wearing the appropriate PPE as

outlined in the table above.[2][3] Prepare your workspace within a certified chemical fume

hood to minimize inhalation exposure.[6]

Weighing and Dissolving: When weighing the solid compound, use a draft shield to prevent

the powder from becoming airborne. When dissolving, add the solvent slowly to the solid to

avoid splashing.

Experimental Use: All manipulations of AVG-233, including dilutions and transfers, should be

performed within the fume hood.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[7] Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[7] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Spill: In the event of a spill, evacuate the immediate area and alert others.[8] For a small

spill, if you are trained and have the appropriate spill kit, you can proceed with cleanup.[9]
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Cover the spill with an absorbent material, working from the outside in.[7][10]

Once absorbed, carefully collect the material into a designated hazardous waste

container.[9]

Decontaminate the spill area with an appropriate cleaning agent.[9]

For large spills, evacuate the laboratory, close the doors, and contact your institution's

environmental health and safety (EHS) office immediately.[8]

Disposal Plan:

All waste contaminated with AVG-233, including unused solutions, contaminated labware

(pipette tips, tubes), and PPE, must be disposed of as hazardous chemical waste.[11]

Segregation: Do not mix AVG-233 waste with other waste streams. Keep solid and liquid

waste in separate, clearly labeled, and sealed containers.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name "AVG-233".

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic.

Pickup: Arrange for the disposal of hazardous waste through your institution's EHS office.[12]

Do not pour any solutions containing AVG-233 down the drain.[13] High-temperature

incineration is the preferred method for the destruction of pharmaceutical compounds.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. acs.org [acs.org]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://emergency.fsu.edu/hazards/chemical-spills
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/09/PreparingForEmergencyChemicalSpills.pdf
https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://blink.ucsd.edu/safety/research-lab/chemical/spills/index.html
https://www.benchchem.com/product/b10854417?utm_src=pdf-body
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.benchchem.com/product/b10854417?utm_src=pdf-body
https://www.benchchem.com/product/b10854417?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b10854417?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9359512/
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.benchchem.com/product/b10854417?utm_src=pdf-custom-synthesis
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

3. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

4. westlab.com [westlab.com]

5. Personal Protective Equipment in Chemistry | Environmental Health and Safety
[ehs.dartmouth.edu]

6. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]

7. Chemical Spills | Emergency Management [emergency.fsu.edu]

8. How to Handle Chemical Spills in Laboratories [blink.ucsd.edu]

9. westlab.com [westlab.com]

10. ehs.wisc.edu [ehs.wisc.edu]

11. rxdestroyer.com [rxdestroyer.com]

12. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

13. A sustainable approach for the removal methods and analytical determination methods of
antiviral drugs from water/wastewater: A review - PMC [pmc.ncbi.nlm.nih.gov]

14. iwaste.epa.gov [iwaste.epa.gov]

To cite this document: BenchChem. [Safeguarding Your Research: Essential Safety and
Handling Protocols for AVG-233]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854417#personal-protective-equipment-for-
handling-avg-233]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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